1-Benzyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
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Overview
Description
“1-Benzyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione” is a type of aromatic compound . It has a molecular weight of 331.33 and a molecular formula of C19H13N3O3 .
Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 331.33 and a molecular formula of C19H13N3O3 .Scientific Research Applications
Synthesis and Biological Activity of Oxazines and Pyrimidines
Oxazines and pyrimidines, which share structural similarities with 1-Benzyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione, are significant in the synthesis of various heterocyclic compounds. These molecules are central to the development of compounds with diverse biological activities. For example, 3-aryl-2H,4H-benz(e)(1,3)oxazine-2,4-diones and thiosalicylanilides, structurally related to oxazines, demonstrate a range of biological activities such as antibacterial, antituberculous, antimycotic, and anthelmintic activities, which can be modulated by structural alterations (Waisser & Kubicová, 1993).
Applications in Synthesis and Photophysical Properties
Research also highlights the synthetic utilities of compounds related to oxazines and pyrimidines in the synthesis of benzimidazoles, quinoxalines, and benzo[1,5]diazepines, suggesting their importance in medicinal chemistry and material sciences. For instance, a new 1,3-benzoxazine nuclei-based fluorescent system suggests the potential for developing novel fluorescent materials, highlighting the importance of oxazinic methylenes for photophysical properties (Ibrahim, 2011).
Importance in Medicinal Chemistry
The application of oxazine and pyrimidine derivatives extends into medicinal chemistry, where they serve as building blocks for the synthesis of compounds with significant therapeutic potential. For example, the synthesis and development of 5H-pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (thiones) using hybrid catalysts emphasize their critical role in the pharmaceutical industry, particularly for developing lead molecules with a wide range of applicability (Parmar, Vala, & Patel, 2023).
Safety and Hazards
When handling “1-Benzyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione”, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
The primary targets of “1-Benzyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione” are currently unknown. This compound belongs to the class of pyrimido[4,5-d]pyrimidines , which have been studied for their potential biological significance . .
Mode of Action
As a member of the pyrimido[4,5-d]pyrimidines class, it may share similar mechanisms with other compounds in this class . .
Biochemical Pathways
Pyrimido[4,5-d]pyrimidines have been noted for their potential biological applications , suggesting that they may interact with various biochemical pathways
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “this compound” have not been extensively studied. Its impact on bioavailability is therefore unknown. The compound’s molecular weight is 331.32 , which is within the range generally favorable for oral bioavailability.
properties
IUPAC Name |
1-benzyl-7-phenylpyrimido[4,5-d][1,3]oxazine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O3/c23-18-15-11-20-16(14-9-5-2-6-10-14)21-17(15)22(19(24)25-18)12-13-7-3-1-4-8-13/h1-11H,12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQPHISPPAGSQJI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=NC(=NC=C3C(=O)OC2=O)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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